Cas no 89939-16-2 (2H-Indazole-3-carboxaldehyde)

2H-Indazole-3-carboxaldehyde structure
2H-Indazole-3-carboxaldehyde structure
Product Name:2H-Indazole-3-carboxaldehyde
CAS No:89939-16-2
MF:C8H6N2O
MW:146.14604139328
MDL:MFCD13176735
CID:712504
PubChem ID:11367068
Update Time:2025-04-19

2H-Indazole-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2H-Indazole-3-carboxaldehyde
    • 2H-INDAZOLE-3-CARBALDEHYDE
    • 2H-Indazole-3-carboxaldehyde (7CI)
    • MFCD04972468
    • SCHEMBL3640632
    • 5235-10-9
    • BCP29323
    • INDAZOLE-3-CARBOXALDEHYDE
    • CS-W019812
    • DTXSID40966732
    • 3-Indazolecarbaldehyde
    • FT-0604100
    • CHEBI:200146
    • 1H-Indazole-3-carboxyaldehyde
    • 3-FORMYLINDAZOLE
    • indazole-3-carbaldehyde
    • 1H-Indazole-3-Carbaldehyde
    • AKOS006240253
    • AM803998
    • SY004602
    • 1H-Indazole-3-carboxaldehyde
    • VXOSGHMXAYBBBB-UHFFFAOYSA-N
    • F17858
    • 1H-Indazole-3-carboxaldehyde, 97%
    • LCZC2731
    • A860976
    • Z1065726010
    • PB29329
    • 3-Formyl-1H-indazole
    • AC-8942
    • 89939-16-2
    • AKOS022634224
    • EN300-66943
    • SCHEMBL561564
    • PS-4749
    • W-204290
    • MDL： MFCD13176735
    • Inchi： 1S/C8H6N2O/c11-5-8-6-3-1-2-4-7(6)9-10-8/h1-5H,(H,9,10)
    • InChI Key： VXOSGHMXAYBBBB-UHFFFAOYSA-N
    • SMILES： O=CC1=C2C=CC=CC2=NN1

Computed Properties

  • Exact Mass: 146.048012819g/mol
  • Monoisotopic Mass: 146.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 45.8Ų

2H-Indazole-3-carboxaldehyde Pricemore >>

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eNovation Chemicals LLC
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Ambeed
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Crysdot LLC
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